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Compound of Interest

Compound Name: FM 100

Cat. No.: B1171896

Technical Support Center: FM100 from Licorice
Root

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
FM100, a fraction derived from licorice root (Glycyrrhiza glabra). The information provided here
Is intended to address common challenges related to the solubility and stability of this complex
plant extract.

Frequently Asked Questions (FAQs)

Q1: What is FM100 and what are its primary components?

Al: FM100 is a fractionated extract from the root of Glycyrrhiza glabra, also known as licorice
root. It has been noted for its anti-ulcer and gastric anti-secretory properties.[1][2] While the
exact proprietary composition of FM100 is not publicly detailed, licorice root extracts are
complex mixtures containing over 400 compounds.[3] The primary bioactive constituents are
typically triterpene saponins and flavonoids.

Key components likely present in FM100 include:

e Glycyrrhizin: A major triterpenoid saponin responsible for the sweet taste and known for its
anti-inflammatory effects.[4]
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» Glycyrrhetinic Acid: The aglycone of glycyrrhizin, also pharmacologically active.[4]
» Glabridin: A prominent isoflavonoid with various reported biological activities.[3][5]

o Other Flavonoids: Including liquiritin, licochalcone A, and others that contribute to the
extract's overall bioactivity.[3][6]

The presence of both polar compounds like glycyrrhizin and non-polar compounds like
glabridin contributes to the challenges in solubility.[7]

Q2: I'm having trouble dissolving my FM100 extract. What solvents should | try?

A2: The solubility of licorice root fractions like FM100 is highly dependent on the polarity of the
solvent, due to the mixture of polar and non-polar compounds. A systematic approach to
solvent selection is recommended.

For general guidance on the solubility of key licorice compounds, refer to the table below.

Table 1: Solubility of Major Components in Licorice Root Extracts
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Compound Solvent Solubility Reference
Glabridin Ethanol ~20 mg/mL [5]
Dimethyl Sulfoxide

~20 mg/mL [5]
(DMSO)
Dimethylformamide

~30 mg/mL [5]
(DMF)

Sparingly soluble

Aqueous Buffers (e.qg.,

(~0.14 mg/mL after

[5]

PBS, pH 7.2) initial dissolution in
DMF)
Glycyrrhizin Water Soluble (as a salt) [8]
Ethanol/Water
) Soluble
mixtures

Total Flavonoids

Dichloromethane

High extraction

efficiency

[7]

Ethyl Acetate

High extraction

efficiency

[7]

Moderate extraction

Acetone o [7]
efficiency
Lower extraction

Ethanol efficiency for non- [7]

polar flavonoids

Troubleshooting Workflow for Solubility Issues

Below is a workflow to help you systematically address solubility problems with FM100.
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Start: Undissolved
FM100 Extract

Select Solvent Based on Polarity
(See Table 1)

If poorly soluble

Try a Co-Solvent System
(e.g., DMSO, Ethanol)

'

Apply Gentle Sonication

'

Gentle Warming
(Monitor for degradation)

For aqueous solutions

(Adjust pH of Aqueous BuﬁeD

Add a Surfactant
(e.g., Tween 80)

Result: Solubilized FM100

Failure

Issue: Still Not Dissolved

Re-evaluate solvent system
or consider alternative formulation
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Start: Dried Licorice Root Powder

Extraction:
Add solvent (e.g., 50-80% Ethanol)
and extract for 1-5 hours.

:

Filtration:
Separate the liquid extract
from the solid root material.

:

Concentration:
Evaporate the solvent under
reduced pressure (e.g., rotary evaporator).

:

Drying (Optional):
Spray-dry or freeze-dry the
concentrate to obtain a powder.

Final Product: FM100-like
Licorice Root Fraction

Licorice Bioactives
(e.g., in FM100)

%{educes \mibits /Inhibits Induces

Cellular érocesses

:
e o
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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